Cas no 35711-41-2 (1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 35711-41-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 295801
• PubChem ID: 880072
• Update Time: 2025-06-12

1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-cyclohexyl-2,5-dimethyl-
• 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• AC1Q2IIN
• CTK4H5217
• ST076743
• TOS-BB-0383
• AKOS000103148
• 35711-41-2
• MFCD02629365
• SCHEMBL21225800
• MLS000534004
• J-504547
• CHEMBL1445990
• Z57184331
• 1-cyclohexyl-2,5-dimethyl-1h-pyrrole-3-carboxaldehyde
• EN300-12194
• Cambridge id 6489501
• SMR000141440
• SB63852
• CS-0451614
• 1-cyclohexyl-2,5-dimethylpyrrole-3-carbaldehyde
• HMS2283O07
• DTXSID20358191
• STL286762
• G38166

• MDL： MFCD02629365
• Inchi： 1S/C13H19NO/c1-10-8-12(9-15)11(2)14(10)13-6-4-3-5-7-13/h8-9,13H,3-7H2,1-2H3
• InChI Key： HRRUKGPVBSKOJH-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C=1C)C1CCCCC1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22
• LogP: 3.42260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Introduction to 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 35711-41-2)

1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 35711-41-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a cyclohexyl substituent and two methyl groups at the 2- and 5-positions of the pyrrole ring, coupled with a formyl group at the 3-position. Its unique structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The compound belongs to the pyrrole derivatives, a class of molecules widely studied for their diverse pharmacological properties. Pyrroles are fundamental scaffolds in medicinal chemistry, contributing to the structure of numerous drugs used in treating various diseases. The presence of the aldehyde functionality in 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in pyrrole-based compounds due to their role as key intermediates in drug discovery. For instance, derivatives of pyrrole have been explored for their potential applications in antiviral, antibacterial, and anticancer therapies. The specific arrangement of substituents in 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde contributes to its unique electronic and steric properties, which are critical for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in constructing complex molecular frameworks. The cyclohexyl group provides steric hindrance, which can be exploited to modulate the interactions between the compound and biological targets. Additionally, the formyl group serves as a reactive site for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde. For example, transition-metal-catalyzed cross-coupling reactions have been employed to incorporate this compound into more elaborate structures. Such reactions are pivotal in constructing polycyclic systems that mimic natural products or exhibit novel biological activities. The ability to efficiently functionalize this aldehyde has opened new avenues for drug development.

The pharmaceutical industry has taken notice of the potential of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde due to its structural versatility. Researchers are exploring its use in designing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound’s ability to serve as a precursor for bioisosteres—a concept where structural analogs exhibit similar biological activity—makes it an attractive candidate for medicinal chemists.

In academic research, 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has been utilized as a model system to study reaction mechanisms and develop new synthetic strategies. Its role in understanding electronic effects and steric interactions within heterocyclic systems has contributed significantly to our knowledge of organic chemistry. Moreover, computational studies have been conducted to predict the behavior of this compound in various chemical environments, providing insights that guide experimental design.

The synthesis of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde itself is an intriguing process that showcases modern synthetic techniques. Methods such as palladium-catalyzed coupling reactions and organometallic transformations have been employed to construct its framework efficiently. These approaches not only highlight the compound’s synthetic utility but also demonstrate the advancements in chemical methodology that enable complex molecule construction.

Future research directions may explore the pharmacological properties of derivatives derived from 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde. By leveraging its reactive sites and structural features, scientists aim to develop novel therapeutic agents with improved efficacy and reduced side effects. The integration of machine learning tools into drug discovery processes could further accelerate the identification of promising candidates based on structural data associated with this compound.

In conclusion,1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 35711-41-2) represents a fascinating intersection of organic chemistry and pharmaceutical science. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative treatments for various diseases. As synthetic methodologies continue to evolve，this compound will undoubtedly play an increasingly important role in future drug development efforts.